Cas no 56039-11-3 (3-Deazaguanosine)

• Product Name: 3-Deazaguanosine
• CAS No: 56039-11-3
• MF: C₁₁H₁₄N₄O₅
• MW: 282.252662181854
• CID: 368963
• Update Time: 2025-05-20

3-Deazaguanosine Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazo[4,5-c]pyridin-4-one,6-amino-1,5-dihydro-1-b-D-ribofuranosyl-
• 6-Amino-1-.beta.-d-ribofuranosylimidazo[4,5-c]pyridin-4(5H)-one
• 3-DEAZAGUANOSINE
• 3-Deazaguanosine

• Inchi： 1S/C11H14N4O5/c12-6-1-4-7(10(19)14-6)13-3-15(4)11-9(18)8(17)5(2-16)20-11/h1,3,5,8-9,11,16-18H,2H2,(H3,12,14,19)/t5-,8-,9-,11-/m1/s1
• InChI Key： JJXPEDPBLSOWRJ-MGUDNFKCSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC(=CC1=2)N)=O)O)O

Computed Properties

• Exact Mass: 282.096
• Monoisotopic Mass: 282.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 2.06
• Boiling Point: 857.9°C at 760 mmHg
• Flash Point: 472.6°C
• Refractive Index: 1.874

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Imidazole[4,5-c]pyridine ribonucleosides and ribonucleotides

Additional information on 3-Deazaguanosine

3-Deazaguanosine: A Comprehensive Overview

3-Deazaguanosine (CAS No. 56039-11-3) is a nucleoside analog that has garnered significant attention in the fields of chemistry, biology, and medicine. This compound is a derivative of guanosine, a naturally occurring nucleoside that plays a critical role in various biological processes. The deaza modification in 3-deazaguanosine refers to the removal of a nitrogen atom from the purine ring, which alters its chemical properties and biological activity. This modification makes 3-deazaguanosine a unique compound with potential applications in drug development and biotechnology.

Recent studies have highlighted the importance of 3-deazaguanosine in understanding nucleic acid chemistry and its role in biological systems. Researchers have explored its ability to incorporate into RNA and DNA, offering insights into its potential as a building block for synthetic nucleic acids. The compound's structural uniqueness has also been leveraged in the development of antiviral agents, particularly in the context of emerging viral pathogens such as SARS-CoV-2.

The synthesis of 3-deazaguanosine involves a multi-step process that typically begins with the isolation of guanosine from natural sources or its chemical synthesis. The deaza modification is achieved through specific chemical transformations, such as reduction or substitution reactions, which selectively remove the nitrogen atom from the purine ring. This process requires precise control to ensure the desired stereochemistry and purity of the final product.

One of the most promising applications of 3-deazaguanosine lies in its use as an antiviral agent. Studies have shown that this compound can inhibit viral replication by interfering with essential enzymatic processes such as RNA polymerase activity. Its ability to selectively target viral enzymes while sparing host cells makes it an attractive candidate for drug development. Recent research has also explored its potential as a component in RNA-based vaccines, where it could enhance stability and delivery efficiency.

In addition to its antiviral properties, 3-deazaguanosine has been investigated for its role in cancer therapy. Certain studies suggest that this compound may possess anti-tumor activity by modulating cellular signaling pathways or inducing apoptosis in cancer cells. Its ability to interact with specific proteins involved in cell cycle regulation has been a focal point of recent investigations, offering new avenues for targeted therapies.

The structural elucidation of 3-deazaguanosine has been facilitated by advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These methods have provided detailed insights into its three-dimensional structure, which is crucial for understanding its interactions with biological molecules. The compound's unique electronic properties also make it a valuable tool in studies involving nucleic acid structure and function.

From a biochemical perspective, 3-deazaguanosine exhibits distinct reactivity compared to its natural counterpart, guanosine. This difference arises from the altered electronic environment caused by the removal of the nitrogen atom, which affects hydrogen bonding and base-pairing capabilities. Researchers have exploited these differences to design novel nucleic acid analogs with enhanced stability or altered recognition properties.

The development of efficient synthetic routes for 3-deazaguanosine remains an active area of research. Scientists are continually exploring new methodologies to improve yield, reduce costs, and enhance scalability. These advancements are critical for transitioning laboratory discoveries into practical applications, particularly in drug manufacturing and biotechnology.

In conclusion, 3-deazaguanosine (CAS No. 56039-11-3) is a versatile compound with significant potential in various scientific domains. Its unique chemical properties, combined with recent advances in synthesis and application studies, position it as a valuable tool for future research and development. As ongoing investigations continue to uncover new insights into its functionality, 3-deazaguanosine is poised to play an increasingly important role in advancing our understanding of nucleic acid chemistry and therapeutic interventions.